molecular formula C19H15N3O5S B2624209 N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-5-(furan-2-yl)isoxazole-3-carboxamide CAS No. 1203270-32-9

N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-5-(furan-2-yl)isoxazole-3-carboxamide

Cat. No. B2624209
CAS RN: 1203270-32-9
M. Wt: 397.41
InChI Key: PPQIRBHMHDVKSM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-5-(furan-2-yl)isoxazole-3-carboxamide is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-5-(furan-2-yl)isoxazole-3-carboxamide is not fully understood. However, it has been suggested that it may exert its pharmacological effects through the modulation of various signaling pathways involved in inflammation, oxidative stress, and cancer cell proliferation.
Biochemical and Physiological Effects:
N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-5-(furan-2-yl)isoxazole-3-carboxamide has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, reduce oxidative stress, and induce apoptosis in cancer cells. Additionally, it has been shown to enhance the bioavailability and efficacy of various therapeutic agents.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-5-(furan-2-yl)isoxazole-3-carboxamide is its versatility in various laboratory experiments. It can be used in both in vitro and in vivo studies, and its chemical structure can be easily modified to improve its pharmacological properties. However, one of the limitations of this compound is its potential toxicity, which needs to be carefully evaluated in preclinical studies.

Future Directions

There are numerous future directions for the study of N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-5-(furan-2-yl)isoxazole-3-carboxamide. One potential direction is the investigation of its potential use as a drug delivery system for various therapeutic agents. Additionally, further studies are needed to fully understand its mechanism of action and to identify potential targets for its pharmacological effects. Finally, the development of more potent and selective analogs of this compound may lead to the discovery of novel therapeutic agents for various diseases.

Synthesis Methods

The synthesis of N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-5-(furan-2-yl)isoxazole-3-carboxamide involves the reaction of 2-aminothiazole with 2-furancarboxylic acid, followed by the addition of 3,4-dimethoxybenzoyl chloride and sodium hydroxide. The resulting product is then purified through recrystallization and characterized using various spectroscopic techniques.

Scientific Research Applications

N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-5-(furan-2-yl)isoxazole-3-carboxamide has been extensively studied for its potential applications in various fields of scientific research. It has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties. Additionally, it has been investigated for its potential use as a drug delivery system for various therapeutic agents.

properties

IUPAC Name

N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-5-(furan-2-yl)-1,2-oxazole-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H15N3O5S/c1-24-14-6-5-11(8-16(14)25-2)13-10-28-19(20-13)21-18(23)12-9-17(27-22-12)15-4-3-7-26-15/h3-10H,1-2H3,(H,20,21,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PPQIRBHMHDVKSM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=C(C=C1)C2=CSC(=N2)NC(=O)C3=NOC(=C3)C4=CC=CO4)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H15N3O5S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

397.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-5-(furan-2-yl)isoxazole-3-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.